1-(3,4-difluorophenyl)-4-(4-methyl-1-piperazinyl)-1H-pyrazolo[3,4-d]pyrimidine

• IUPAC Name: 1-(3,4-difluorophenyl)-4-(4-methylpiperazin-1-yl)pyrazolo[3,4-d]pyrimidine
• InChI: InChI=1S/C16H16F2N6/c1-22-4-6-23(7-5-22)15-12-9-21-24(16(12)20-10-19-15)11-2-3-13(17)14(18)8-11/h2-3,8-10H,4-7H2,1H3
• InChI Key: KDVKCLPWMDPKHH-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=NC=NC3=C2C=NN3C4=CC(=C(C=C4)F)F
• Molecular Formula: C16H16F2N6
• Molecular Weight: 330.34 g/mol

Description

Synthesis Analysis

Pyrazolo[3,4-d]pyrimidines are synthesized through a series of chemical reactions involving key starting materials and intermediates. A notable example within this class demonstrated the potential for potent antiviral activity against enteroviruses, including coxsackieviruses, through a synthesis strategy that emphasizes the role of the phenyl group at the N-1 position and the hydrophobic diarylmethyl group at the piperazine moiety. These structural components significantly influence the compounds' in vitro activity against viruses (Chern et al., 2004).

Molecular Structure Analysis

The molecular structure of pyrazolo[3,4-d]pyrimidine derivatives showcases a diversity in hydrogen bonding patterns and crystallization forms. Studies involving N4-substituted 1H-pyrazolo[3,4-d]pyrimidine-4,6-diamines revealed a variety of hydrogen-bonded configurations, ranging from two-dimensional sheets to three-dimensional frameworks, highlighting the importance of molecular interactions in dictating the compounds' structural conformations (Trilleras et al., 2008).

Chemical Reactions and Properties

Pyrazolo[3,4-d]pyrimidines undergo various chemical reactions, forming a plethora of derivatives with potential biological activities. The reactivity of these compounds is largely influenced by their structural features, enabling the formation of novel pyrazolo[3,4-b]pyridine and pyrazolo[3,4-d]pyrimidine derivatives through reactions with different reagents under specific conditions. These reactions are pivotal for exploring the chemical space of this class for potential therapeutic agents (Harb et al., 2005).